Cas no 10198-29-5 (Benzofuran, octahydro-,(3aR,7aR)-rel-)

Benzofuran, octahydro-,(3aR,7aR)-rel- structure
10198-29-5 structure
Product Name:Benzofuran, octahydro-,(3aR,7aR)-rel-
CAS No:10198-29-5
MF:C8H14O
MW:126.196162700653
CID:163508
PubChem ID:139105
Update Time:2025-04-19

Benzofuran, octahydro-,(3aR,7aR)-rel- Chemical and Physical Properties

Names and Identifiers

    • Benzofuran, octahydro-,(3aR,7aR)-rel-
    • Benzofuran,octahydro-, cis- (8CI)
    • 2-Oxabicyclo[4.3.0]nonane
    • Benzofuran, octahydro-, trans-
    • 27345-70-6
    • trans-7-Oxabicyclo(4.3.0)nonane
    • DTXSID60906953
    • AKOS026730553
    • trans-7-Oxabicyclo[4.3.0]nonane
    • Benzofuran, octahydro-, cis-
    • octahydrobenzofuran
    • SCHEMBL216077
    • Octahydro-1-benzofuran
    • 10198-29-5
    • cis-7-Oxabicyclo[4.3.0]nonane
    • 2,3,3a,4,5,6,7,7a-octahydrobenzofuran
    • Inchi: 1S/C8H14O/c1-2-4-8-7(3-1)5-6-9-8/h7-8H,1-6H2
    • InChI Key: DNZWAKVIOXCEHH-UHFFFAOYSA-N
    • SMILES: O1CCC2CCCCC12

Computed Properties

  • Exact Mass: 126.10452
  • Monoisotopic Mass: 126.104
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Density: 0.958
  • Boiling Point: 167.5°Cat760mmHg
  • Flash Point: 41.5°C
  • Refractive Index: 1.466
  • PSA: 9.23
  • LogP: 1.96550

Benzofuran, octahydro-,(3aR,7aR)-rel- Related Literature

  • 1. Avermectin–milbemycin synthetic studies. Part 7. An approach to the southern hemisphere of milbemycin α1
    Michelle M. Sulikowski,Graham E. R. Ellis Davies,Amos B. Smith J. Chem. Soc. Perkin Trans. 1 1992 979
  • 2. Tributyltin hydride-mediated radical cyclisation of carbonyls to form functionalised oxygen and nitrogen heterocycles
    Jon Bentley,Paul A. Nilsson,Andrew F. Parsons J. Chem. Soc. Perkin Trans. 1 2002 1461
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